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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzenethiol
CAS No.: 14482-32-7
Cat. No.: B1266704
Get Quote
& J

Introduction & Chemical Profile[1][2][3][4][5][6]

2-Amino-4-methoxybenzenethiol is a bifunctional nucleophile characterized by an electron-
rich benzene core substituted with a thiol group (position 1), an amino group (position 2), and a
methoxy group (position 4). This specific substitution pattern renders it a critical "privileged
intermediate” in medicinal chemistry.

The molecule's utility stems from its ability to undergo heterocyclization with various
electrophiles (aldehydes, carboxylic acids,

-unsaturated ketones) to form bicyclic heterocycles. The para positioning of the methoxy group
relative to the thiol (and meta to the amine) dictates the regiochemistry of the final products,
typically yielding 5-methoxybenzothiazoles or 8-methoxy-1,5-benzothiazepines, which are
scaffolds found in antitumor agents, kinase inhibitors, and CNS-active drugs.

Key Chemical Properties
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Property Specification
CAS Number 14482-32-7
IUPAC Name 2-Amino-4-methoxybenzenethiol
C
Molecular Formula H
NOS
Molecular Weight 155.22 g/mol
Pale yellow to grey solid (oxidizes to disulfide
Appearance .
upon air exposure)
Inert atmosphere (Argon/Nitrogen), -20°C
Storage

recommended

Safety Hazard

Stench, Skin Irritant, Acute Toxicity
(Oral/Dermal)

Strategic Synthetic Pathways

The two primary high-value transformations for this precursor are:

» Oxidative Cyclocondensation to form 2-substituted-5-methoxybenzothiazoles.

¢ Thia-Michael/Condensation Cascade to form 2,4-diaryl-8-methoxy-1,5-benzothiazepines.

Pathway Logic Diagram (Graphviz)
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Caption: Divergent synthetic pathways from 2-Amino-4-methoxybenzenethiol to key
pharmacophores.

Detailed Experimental Protocols

Protocol A: Green Synthesis of 2-Aryl-5-
methoxybenzothiazoles

Target Application: Synthesis of Riluzole analogs or molecular probes.

Mechanism: This reaction proceeds via the formation of a Schiff base (imine) followed by an
oxidative ring closure. While traditional methods use toxic oxidants like DDQ, this protocol
utilizes molecular lodine (

) as a mild, efficient promoter.

Reagents:

e 2-Amino-4-methoxybenzenethiol (1.0 equiv)[1]

» Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde) (1.0 equiv)
e lodine (

) (0.1 - 0.2 equiv, catalytic)
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e Hydrogen Peroxide (30% aq) or DMSO (as co-oxidant/solvent)

e Solvent: Ethanol or Methanol

Step-by-Step Procedure:

e Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-
Amino-4-methoxybenzenethiol (155 mg, 1.0 mmol) and the corresponding aldehyde (1.0
mmol) in Ethanol (5 mL).

o Catalyst Addition: Add molecular lodine (25 mg, 0.1 mmol).

o Note: If using DMSO as solvent, iodine may be omitted as DMSO acts as the oxidant at
elevated temperatures (

C), but the lodine/Ethanol method is milder.

o Reaction: Stir the mixture at room temperature for 10 minutes, then heat to reflux (78°C) for
2—4 hours. Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 4:1). The thiol
spot (

) should disappear.

e Quenching: Cool the reaction mixture to room temperature. Add 5% aqueous Sodium
Thiosulfate (

) solution (10 mL) to quench any unreacted iodine.

« |solation: A precipitate typically forms. Filter the solid under vacuum.[2]

o If no precipitate: Extract with Ethyl Acetate (

mL), wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.

 Purification: Recrystallize from hot Ethanol or purify via silica gel flash chromatography
(Gradient: 0-20% EtOAc in Hexanes).
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Expected Yield: 85-95% Validation:

H NMR should show the disappearance of the aldehyde proton (

ppm) and the -SH proton.

Protocol B: Synthesis of 1,5-Benzothiazepines via
Chalcone Condensation

Target Application: CNS active agents and Calcium Channel Blockers.
Mechanism: A one-pot reaction involving a nucleophilic attack of the thiol on the

-carbon of the chalcone (Michael addition) followed by condensation of the amine with the
carbonyl.[3]

Reagents:
e 2-Amino-4-methoxybenzenethiol (1.0 mmol)

e -Unsaturated ketone (Chalcone) (1.0 mmol)[2]

o Catalyst: Glacial Acetic Acid (catalytic drops) or Piperidine
e Solvent: Ethanol[4]

Step-by-Step Procedure:

Mixing: In a reaction vial, combine 2-Amino-4-methoxybenzenethiol (155 mg, 1.0 mmol)
and the target Chalcone (1.0 mmol) in Ethanol (5 mL).

Catalysis: Add 2—3 drops of Glacial Acetic Acid.

Reflux: Heat the mixture to reflux (approx. 80°C) for 4—6 hours.

o Observation: The color typically shifts from pale yellow to deep orange/red as the
heterocycle forms.

Work-up: Cool reaction to 0°C (ice bath) to induce precipitation.
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o Filtration: Filter the crude solid. Wash with cold ethanol (

mL).

 Purification: Recrystallization from Ethanol/DMF mixtures is usually sufficient to obtain high

purity (>98%).

Troubleshooting & Optimization

Issue Probable Cause

Corrective Action

Oxidation of thiol starting
Low Yield material to disulfide (disulfide

is inert to nucleophilic attack).

Pre-treatment: Treat the

starting material with

(0.5 equiv) in MeOH before
adding the electrophile to
reduce any disulfide back to
thiol. Perform reactions under

Argon.

Formation of Schiff base
Impure Product intermediate without

cyclization.

Force Cyclization: Increase
reaction temperature or add an

oxidant (e.qg.,

, DMSO) for benzothiazoles.
For benzothiazepines, extend

reflux time.

Stench Volatile thiols escaping.

Containment: Use a bleach
trap (sodium hypochlorite
solution) for the rotary
evaporator exhaust and

reaction vessel venting.

Safety & Handling (E-E-A-T)

Critical Warning: 2-Amino-4-methoxybenzenethiol is a potent stench agent and skin irritant.

e Engineering Controls: Always handle inside a functioning fume hood.
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e Decontamination: Glassware contaminated with thiols should be soaked in a dilute bleach
solution (oxidizes thiol to odorless sulfonate) before removal from the hood.

o Storage: Store in a tightly sealed vial under inert gas (Argon) at -20°C. Oxidation leads to the
formation of the disulfide dimer, which is often insoluble and inactive in the described
protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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